Cas no 2416233-95-7 ([3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine)

• Product Name: [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine
• CAS No: 2416233-95-7
• MF: C₁₁H₁₀F₅N
• MW: 251.195820331573
• CID: 5963971
• PubChem ID: 146155809
• Update Time: 2025-05-24

[3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-7460273
• 2416233-95-7
• [3-(2,2-difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine
• [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine

• Inchi： 1S/C11H10F5N/c12-10(13)4-9(10)7-1-6(5-17)2-8(3-7)11(14,15)16/h1-3,9H,4-5,17H2
• InChI Key： AMSAFECREQXPES-UHFFFAOYSA-N
• SMILES： FC1(CC1C1C=C(C(F)(F)F)C=C(CN)C=1)F

Computed Properties

• Exact Mass: 251.07334013g/mol
• Monoisotopic Mass: 251.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine

Comprehensive Overview of [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine (CAS No. 2416233-95-7)

[3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine (CAS No. 2416233-95-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclopropyl group and a trifluoromethylated phenyl ring, which contribute to its distinct chemical and biological properties. The compound's potential applications in drug discovery and development are currently being explored, with promising results in various preclinical studies.

The synthesis of [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine involves a series of well-defined chemical reactions. The difluorocyclopropyl moiety is typically introduced through the reaction of a suitable precursor with a fluorinating agent, followed by the formation of the trifluoromethylated phenyl ring. The final step involves the introduction of the methanamine group, which can be achieved through reductive amination or other methods. The synthetic route is designed to ensure high yields and purity, making it suitable for large-scale production.

In terms of its chemical properties, [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine exhibits excellent stability under a wide range of conditions. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are crucial factors for drug candidates. Additionally, the compound's amine functionality allows for further derivatization, enabling the exploration of various analogs with potentially improved pharmacological profiles.

Recent studies have focused on the biological activity of [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine. In vitro assays have shown that the compound exhibits potent activity against several targets relevant to various diseases. For instance, it has demonstrated significant inhibition of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory disorders. Furthermore, preliminary data suggest that the compound may have antiviral properties, which could be valuable in developing new therapies for viral infections.

The pharmacokinetic properties of [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine have also been investigated. Animal studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and promising biological activity make it a valuable lead compound for further optimization and clinical evaluation. Ongoing research aims to elucidate its mechanism of action and identify potential therapeutic applications in areas such as inflammation, viral infections, and other diseases.

The future prospects for [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine are promising. As more data become available from preclinical and clinical studies, it is expected that this compound will continue to attract interest from both academic researchers and industry professionals. The potential to develop new treatments based on this molecule could have a significant impact on patient outcomes and healthcare practices.

In conclusion, [3-(2,2-Difluorocyclopropyl)-5-(trifluoromethyl)phenyl]methanamine (CAS No. 2416233-95-7) is a promising compound with unique structural features and potential therapeutic applications. Its synthesis, chemical properties, biological activity, and pharmacokinetic profile make it an attractive candidate for further research and development in the field of medicinal chemistry and pharmaceutical sciences.